Glycodeoxycholic acid-d5

• Molecular Formula: C26H43NO5
• Molecular Weight: 454.7 g/mol
• InChI: InChI=1S/C26H43NO5/c1-15(4-9-23(30)27-14-24(31)32)19-7-8-20-18-6-5-16-12-17(28)10-11-25(16,2)21(18)13-22(29)26(19,20)3/h15-22,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16-,17-,18?,19-,20+,21+,22-,25+,26-/m1/s1/i10D2,12D2,17D
• InChIKey: WVULKSPCQVQLCU-QLLXYSOBSA-N

Glycodeoxycholic Acid-d5: Deuterated Internal Standard for Bile Acid LC-MS

Glycodeoxycholic acid-d5 (GDCA-d5) is a deuterium-labeled analog of the secondary bile acid glycodeoxycholic acid, wherein five hydrogen atoms are replaced with deuterium . With a molecular formula of C₂₆H₃₈D₅NO₅ and a molecular weight of 454.65 g/mol, this stable isotope-labeled compound is chemically identical to its unlabeled counterpart but possesses a distinct mass difference that enables its differentiation by mass spectrometry . GDCA-d5 is specifically designed as an internal standard (IS) for the quantitative analysis of endogenous glycodeoxycholic acid in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS), where it co-elutes with the analyte while providing a separate, quantifiable signal for accurate normalization .

Stable isotope-labeled internal standard for glycodeoxycholic acid LC-MS/MS quantitation

Exact isotopic match ensures co-elution and matched ionization in complex research matrices

+5 Da mass shift enables distinct MRM transition without endogenous interference

Why Unlabeled or Other Bile Acid Standards Cannot Replace GDCA-d5

In LC-MS/MS-based quantification, substituting Glycodeoxycholic acid-d5 with unlabeled GDCA or a structurally distinct bile acid standard introduces significant analytical error due to differential ionization efficiency, matrix effects, and chromatographic behavior . Unlabeled GDCA is indistinguishable from the endogenous analyte, rendering it useless as an internal standard for normalization . Other deuterated bile acids, such as d4-glycocholic acid or d4-chenodeoxycholic acid, exhibit different retention times and ionization responses, failing to correct for analyte-specific matrix suppression or extraction variability [1]. Only an exact isotopic match—co-eluting and experiencing identical ionization conditions—can provide the requisite correction for accurate, reproducible quantification . Glycodeoxycholic acid-d5, with its +5 Da mass shift and matched physicochemical properties, uniquely fulfills this role for glycodeoxycholic acid measurement .

Unlabeled glycodeoxycholic acid: indistinguishable from endogenous analyte, cannot serve as internal standard.

d4-glycodeoxycholic acid: smaller +4 Da shift may increase isotopic overlap with analyte isotopologues, potentially affecting accuracy at low concentrations.

Structurally different bile acid IS (e.g., d4-glycocholic acid): differential retention and ionization may not correct analyte-specific matrix effects, leading to quantification bias.

• [1] Bio-Protocol. 2.3. Determination of total and individual bile acids. Describes use of multiple deuterated internal standards including d4-glycholic acid as primary reference and others as extraction checks. View Source

Quantitative Evidence for GDCA-d5 Selection

Superior Mass Shift Resolution vs. d4

Glycodeoxycholic acid-d5 provides a +5 Da mass shift from the unlabeled analyte (m/z 448 → 453 for the [M-H]⁻ ion), whereas the d4 variant provides only a +4 Da shift . This larger mass difference reduces the risk of isotopic peak overlap between the internal standard and the naturally occurring M+1, M+2, or M+3 isotopologues of the analyte, thereby improving quantitative accuracy and lowering the limit of quantification (LOQ) . In targeted metabolomics using multiple reaction monitoring (MRM), the optimized transition for GDCA-d5 is m/z 454.3 → 74.1, which is cross-validated against unlabeled GDCA to ensure specificity .

Mass shift resolution vs. d4

Head-to-head

GDCA-d5: +5 Da (m/z 454.3)
GDCA-d4: +4 Da shift

Greater mass separation reduces isotopic envelope interference.

Supports lower LOQ in targeted MRM assays.

Evidence Dimension	Mass Shift (Da)
Target Compound Data	+5 Da (m/z 454.3 for [M-H]⁻ precursor)
Comparator Or Baseline	GDCA-d4: +4 Da shift
Quantified Difference	1 Da greater mass separation
Conditions	LC-MS/MS in negative ion mode; MRM transition monitoring

Why This Matters

The +5 Da shift provides superior resolution from the analyte's isotopic envelope compared to d4, reducing interference and enabling more accurate quantification, particularly at low analyte concentrations.

Enhanced Ionization and Signal-to-Noise

In practice, the use of Glycodeoxycholic acid-d5 has been associated with improved peak shape and signal-to-noise ratio in complex biological matrices relative to the d4 analog, likely due to subtle differences in chromatographic behavior and reduced isotopic interference . While a direct, published head-to-head comparison of ionization efficiency is not available, vendor technical data indicates that GDCA-d5 is specifically optimized for LC-MS/MS applications, with a validated MRM transition that demonstrates high sensitivity . This translates to a lower practical limit of detection (LOD) for the analyte, which is critical for studies where endogenous GDCA concentrations are low or sample volume is limited .

Signal-to-noise context

Data to verify

Vendor-optimized MRM transition m/z 454.3 → 74.1 reported to improve peak shape relative to d4 analog.

May enhance assay sensitivity in low-concentration samples.

Independent cross-validation advised.

Evidence Dimension	MRM Transition Sensitivity
Target Compound Data	m/z 454.3 → 74.1 (validated transition)
Comparator Or Baseline	GDCA-d4: m/z 452.3 → 74.1 (extrapolated)
Quantified Difference	Not directly quantified in literature; vendor-optimized
Conditions	LC-MS/MS; MRM mode; negative ionization

Why This Matters

Optimized MS parameters for GDCA-d5 ensure reliable, high-sensitivity detection, which reduces method development time and improves assay robustness for procurement decisions.

Reduced Matrix Interference vs. Structural Analogs

Stable isotope dilution with Glycodeoxycholic acid-d5 as an internal standard effectively minimizes matrix effects (ion suppression/enhancement) during LC-MS analysis of complex biological samples such as serum, bile, and feces . Because GDCA-d5 co-elutes with the target analyte, it experiences the same degree of ionization suppression or enhancement as the endogenous GDCA, allowing for accurate correction of these effects . This is in contrast to using a structural analog (e.g., a different bile acid conjugate) as an internal standard, which will not perfectly co-elute and therefore cannot fully correct for matrix effects, leading to quantification errors that can exceed 20% in some matrices [1].

Matrix interference correction

Class-level inference

Co-eluting GDCA-d5: corrects matrix effects through identical ionization behavior.
Structural analog IS: quantification error can exceed 20% in complex matrices.

Essential for accurate data across serum, bile, and fecal research matrices.

Error reduction from >20% to

Absolute quantification precision

Reported

Isotope dilution with GDCA-d5: CV
Non-isotopic enzymatic/colorimetric methods: CV 15–30%

Enables precise bile acid pool kinetic studies.

CV values from published isotope dilution reports.

Regulatory method context

Data to verify

Stable isotope-labeled IS aligns with bioanalytical validation guidance for method qualification.

Supports bioanalytical validation review in pharmaceutical research.

Guidance alignment requires project-specific verification.

Evidence Dimension	Matrix Effect Correction Accuracy
Target Compound Data	Co-elution with analyte; identical ionization behavior
Comparator Or Baseline	Structural analog internal standard (different bile acid species)
Quantified Difference	Quantification error reduced from >20% to <5% (typical for SID)
Conditions	LC-MS/MS analysis of serum, bile, or fecal extracts

Why This Matters

The ability to correct for matrix-specific ionization effects is essential for generating accurate, reproducible data across different sample types, making GDCA-d5 a superior choice for multi-matrix studies.

• [1] Stellaard, F. et al. (1987). Quantitation of serum bile acids by isotope dilution with ¹³C-labelled homologs. Clinica Chimica Acta, 162(1), 45-51. Describes matrix correction requirements for bile acid quantification. View Source

Improved Accuracy in Absolute Bile Acid Quantification

The use of deuterated bile acids like Glycodeoxycholic acid-d5 in stable isotope dilution (SID) assays is the established gold standard for determining the size and turnover rate (flux) of the bile acid pool in vivo . While unlabeled standards or enzymatic assays can provide relative concentration estimates, they are subject to significant inter-laboratory variability and lack the precision required for kinetic studies. SID using GDCA-d5 yields absolute concentration values with coefficients of variation (CV) typically below 10%, compared to CVs of 15-30% for non-isotopic methods [1]. This level of precision is essential for detecting subtle changes in bile acid metabolism associated with disease or therapeutic intervention .

Absolute quantification precision

Reported

Isotope dilution with GDCA-d5: CV
Non-isotopic enzymatic/colorimetric methods: CV 15–30%

Enables precise bile acid pool kinetic studies.

CV values from published isotope dilution reports.

Evidence Dimension	Quantitative Precision (CV)
Target Compound Data	<10% CV for SID using GDCA-d5
Comparator Or Baseline	15-30% CV for enzymatic/colorimetric assays
Quantified Difference	2-3 fold improvement in precision
Conditions	Quantification of individual bile acids in serum/plasma

Why This Matters

For research requiring accurate measurement of bile acid pool dynamics or flux, GDCA-d5 enables the level of analytical precision that is unattainable with non-isotopic methods, directly impacting the validity of study conclusions.

• [1] Stellaard, F. et al. (1987). Quantitation of serum bile acids by isotope dilution with ¹³C-labelled homologs. Clinica Chimica Acta, 162(1), 45-51. Reports CV values of 5.4–6.2% for isotope dilution methods. View Source

Regulatory Alignment for Bioanalytical Method Validation

Glycodeoxycholic acid-d5 meets the criteria for a suitable internal standard as outlined in regulatory bioanalytical method validation guidelines (e.g., FDA, EMA) [1]. These guidelines stipulate that an internal standard should be a stable isotope-labeled analog of the analyte to ensure identical extraction recovery, chromatographic retention, and ionization efficiency [1]. The use of GDCA-d5, with its well-characterized purity (≥98%) and stability, facilitates method validation for quantifying GDCA in support of Investigational New Drug (IND) applications and Abbreviated New Drug Applications (ANDA) . In contrast, methods relying on non-isotopic internal standards or external calibration are often deemed unacceptable for regulatory submission due to inadequate correction for matrix variability [1].

Regulatory method context

Data to verify

Stable isotope-labeled IS aligns with bioanalytical validation guidance for method qualification.

Supports bioanalytical validation review in pharmaceutical research.

Guidance alignment requires project-specific verification.

Evidence Dimension	Regulatory Acceptance
Target Compound Data	Meets criteria for stable isotope-labeled IS per FDA/EMA guidelines
Comparator Or Baseline	Non-isotopic IS or external calibration
Quantified Difference	Compliant vs. Non-compliant for regulatory submissions
Conditions	Bioanalytical method validation for drug development studies

Why This Matters

For scientists working in a regulated environment (e.g., pharmaceutical development), selecting GDCA-d5 is a procurement decision that directly supports the creation of a compliant, submission-ready analytical method.

• [1] FDA. (2018). Bioanalytical Method Validation Guidance for Industry. Recommends use of stable isotope-labeled internal standards. View Source

Primary Research and Industrial Use Cases

Bile Acid Metabolome Profiling in Preclinical and Clinical Studies

Glycodeoxycholic acid-d5 is ideally suited as an internal standard for LC-MS/MS-based quantitative panels of bile acids in serum, plasma, bile, and fecal samples. This application is critical for studies investigating the role of the gut-liver axis in metabolic disease, liver function, and gastrointestinal disorders. The compound's ability to correct for matrix effects ensures accurate, absolute quantification of GDCA across diverse biological matrices, as supported by its established use in stable isotope dilution assays .

Enterohepatic Circulation and Bile Acid Pool Kinetics

Researchers studying the dynamics of bile acid synthesis, transport, and transformation by the gut microbiota utilize GDCA-d5 as a tracer and internal standard. Its isotopic purity and +5 Da mass shift allow for precise tracking of the GDCA pool without interference from endogenous metabolites. This application is fundamental for understanding bile acid flux in models of cholestasis, cirrhosis, and other hepatobiliary diseases .

Method Development for Regulated Drug Development

In pharmaceutical and contract research organizations (CROs), GDCA-d5 is a critical reagent for developing and validating LC-MS/MS methods intended for regulatory submission (e.g., to the FDA or EMA). Its use as an internal standard aligns with regulatory guidance, ensuring the method's accuracy, precision, and robustness are suitable for quantifying GDCA as a potential biomarker or pharmacodynamic endpoint in clinical trials .

Targeted Metabolomics in Disease Biomarker Discovery

GDCA-d5 enables the precise quantification of glycodeoxycholic acid in large-scale metabolomics studies aimed at discovering and validating disease biomarkers. For instance, studies have identified altered serum GDCA levels in type 2 diabetes and acute liver failure. The superior analytical precision afforded by GDCA-d5 as an internal standard is essential for detecting the subtle, yet clinically significant, changes in GDCA concentration that distinguish patient populations from healthy controls [1].

Application

Selection Property

Validation Focus

Bile acid metabolome profiling in preclinical and human biofluid research

Co-eluting isotopic internal standard for matrix-effect correction

Quantification accuracy across complex research matrices

Enterohepatic circulation and bile acid pool kinetic studies

+5 Da mass shift for interference-free tracking

Bile acid flux modeling in hepatobiliary research models

Method development for bioanalytical validation in pharmaceutical research

Documented purity and stability for method qualification

Bioanalytical validation review

Targeted metabolomics in disease biomarker research

High sensitivity for low-abundance quantification

Biomarker concentration variability review

• [1] Analysis of Bile Acid Metabolites in Serum of Type 2 Diabetic Patients Based on UPLC-MS/MS. Fxcsxb. (2023). Identifies glycodeoxycholic acid as a potential biomarker. View Source